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Compound of Interest

Compound Name: Cyanoguanidine-15N4

Cat. No.: B562668

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Cyanoguanidine-
15N4, a nitrogen-15 labeled form of cyanoguanidine (also known as dicyandiamide). While
isotopic labeling does not significantly alter the chemical hazards, it is crucial for professionals
in research and drug development to be fully aware of the safety protocols associated with this
compound. N-Cyanoguanidine is utilized as a precursor and intermediate in the synthesis of
various pharmaceuticals, including antidiabetic drugs like metformin, as well as in the
production of some antibiotics and anti-inflammatory agents.[1][2][3][4] Its applications also
extend to pharmaceutical coatings and preservation.[1]

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of N-Cyanoguanidine-15N4 is
fundamental to its safe handling. The data presented below is for the unlabeled compound,
cyanoguanidine, which is chemically analogous.
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Property Value Source
Molecular Formula C2H4'5Na

Molecular Weight 88.05 g/mol

Appearance White crystalline powder/solid

Odor Odorless

Melting Point 208 - 211 °C (406.4 - 411.8 °F)

Solubility in Water 32 g/Lat20°C

Vapor Pressure Negligible

Stability Stable under normal conditions

Toxicological Information

N-Cyanoguanidine is of low toxicity, but appropriate precautions should always be taken in a
laboratory setting. Absorption into the body may lead to the formation of methemoglobin, which
in sufficient concentrations can cause cyanosis.

Metric Value Species Source
LD50 Oral > 10,000 mg/kg Mouse
LD50 Dermal > 2,000 mg/kg Rabbit
Skin No skin irritation Rabbit

Corrosion/Irritation

Serious Eye S ]
o No eye irritation Rabbit
Damage/Irritation

. . Not classified as a
Carcinogenicity ] IARC, NTP, OSHA
carcinogen

Experimental Protocols for Safe Handling
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The following protocols are designed to ensure the safe handling of N-Cyanoguanidine-15N4
in a research environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling N-Cyanoguanidine-15N4 to
determine the appropriate level of PPE.

Personal Protective Equipment (PPE) Protocol

If dust is generated,
use a NIOSH-approved
respirator

( Wear a lab coat )

Wear appropriate
chemical-resistant gloves
(e.g., nitrile)

Wear safety glasses
with side shields or goggles

Click to download full resolution via product page

Handling

N-Cyanoguanidine-15N4

Figure 1: Required Personal Protective Equipment.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring a safe laboratory environment.

e Handling:

o Avoid contact with skin and eyes.
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Avoid inhalation of dust.

[e]

Use in a well-ventilated area or with local exhaust ventilation.

o

[¢]

Minimize dust generation and accumulation.

[¢]

Wash hands thoroughly after handling.

[e]

Do not eat, drink, or smoke in areas where the chemical is handled.

e Storage:
o Store in a cool, dry, and well-ventilated place.
o Keep containers tightly closed when not in use.
o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures
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Exposure Route First Aid Protocol Source

Move the person to fresh air. If

not breathing, give artificial

Inhalation o
respiration. Consult a
physician.
Wash off with soap and plenty
Skin Contact of water. Consult a physician if

irritation persists.

Flush eyes with water as a

precaution. Remove contact
Eye Contact ]

lenses if present and easy to

do. Continue rinsing.

Rinse mouth with water. Never
) give anything by mouth to an
Ingestion i
unconscious person. Consult a

physician.

Accidental Release

A decision-making workflow for handling accidental spills is outlined below.
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Accidental Spill of
N-Cyanoguanidine-15N4

Assess the spill
Is it large or small?

Small

Large Spill

: Evacuate the area
is worn

( Contain the spill ) ( Ensure adequate ventilation )

Sweep or vacuum up the material [

Ensure proper PPE j

and place in a sealed container
for disposal. Avoid generating dust.

Clean the spill area
with soap and water

Click to download full resolution via product page

Contact Environmental
Health & Safety (EHS)

Figure 2: Emergency Response for Accidental Spills.

Disposal Considerations
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Dispose of N-Cyanoguanidine-15N4 and any contaminated materials in accordance with local,
state, and federal regulations. Do not allow the product to enter drains. Waste materials should
be disposed of through a licensed waste disposal company.

Incompatibility and Hazardous Reactions

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.

e Hazardous Polymerization: Does not occur.

This technical guide is intended to provide essential safety and handling information for N-
Cyanoguanidine-15N4. It is not a substitute for a thorough risk assessment and adherence to
all applicable safety regulations and institutional protocols. Always consult the most recent
Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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